Cas no 1333625-02-7 (N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1333625-02-7
• MF: C₁₆H₁₉BrN₂O
• MW: 335.238863229752
• CID: 5799459
• PubChem ID: 53601889
• Update Time: 2025-05-27

N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS033109556
• N-[(4-bromophenyl)methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• 1333625-02-7
• EN300-26622616
• N-[(4-bromophenyl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z1147202625

• Inchi： 1S/C16H19BrN2O/c1-2-9-19-10-7-14(8-11-19)16(20)18-12-13-3-5-15(17)6-4-13/h1,3-6,14H,7-12H2,(H,18,20)
• InChI Key： YTDFVOXFDOLPAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 334.06808g/mol
• Monoisotopic Mass: 334.06808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview

N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1333625-02-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a brominated phenyl group and an alkynyl substituent, which contribute to its distinct chemical properties. The presence of the bromine atom on the phenyl ring enhances the compound's reactivity and can be utilized in various synthetic transformations. The alkynyl group, on the other hand, provides a handle for further functionalization and conjugation with other molecules.

The molecular formula of N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is C₁₈H₂₀BrN₃O, with a molecular weight of approximately 360.27 g/mol. The compound is typically obtained as a white solid with a melting point ranging from 120 to 125°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water.

Synthesis Methods

The synthesis of N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide can be achieved through several routes, each offering unique advantages and challenges. One common approach involves the reaction of 4-bromobenzaldehyde with methyl piperidine-4-carboxylate to form the corresponding imine intermediate. Subsequent reduction of the imine followed by alkylation with propargyl bromide yields the desired product.

Another method involves the coupling of 4-bromobenzylamine with 1-(prop-2-yn-1-yloxy)carbonyl piperidine using coupling reagents such as HATU or EDC·HCl in the presence of a base like diisopropylethylamine (DIPEA). This approach is particularly useful for large-scale synthesis due to its high yield and reproducibility.

Biological Activities

N-(4-bromophenyl)methyl-1-(prop-2-yn-1-yloxy)carbonyl piperidine has been extensively studied for its biological activities, including its potential as a therapeutic agent. Recent research has highlighted its activity as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In one study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(4-bromophenyl)methyl-1-(prop-2-yinl) piperidine carboxamide exhibits potent inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma. The compound was found to selectively inhibit PDE4 with an IC₅₀ value of 0.5 μM, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Furthermore, studies have shown that N-(4-bromophenyl)methyl piperidine carboxamide possesses antiproliferative effects on cancer cells. In vitro experiments using human lung adenocarcinoma cells (A549) revealed that the compound significantly inhibited cell proliferation at concentrations ranging from 5 to 50 μM. Mechanistic studies indicated that this effect was mediated through the induction of apoptosis via caspase activation and mitochondrial depolarization.

Clinical Applications and Future Directions

The promising biological activities of N-(4-bromophenyl)methyl piperidine carboxamide have led to increased interest in its clinical applications. Preclinical studies have shown that the compound is well-tolerated in animal models, with no significant toxicity observed at therapeutic doses. These findings support further investigation into its safety and efficacy in human trials.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-(4-bromophenyl)methyl piperidine carboxamide, including improving its oral bioavailability and extending its half-life. Additionally, efforts are being made to develop prodrugs or formulations that enhance the delivery and targeting of the compound to specific tissues or organs.

In conclusion, N-(4-bromophenyl)methyl piperidine carboxamide (CAS No. 1333625-02-7) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Continued research into this compound holds significant potential for advancing our understanding of disease mechanisms and developing novel treatments for inflammatory disorders and cancer.